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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952 Get Quote

For Immediate Reference: Treat Olsalazine Dimethyl Ester-13C12 as a hazardous chemical

waste. Store in a designated, labeled, and sealed container away from incompatible materials.

Disposal must be conducted through a licensed environmental waste management service.

Adherence to all local, state, and federal regulations is mandatory.

This document provides detailed procedural guidance for the safe and compliant disposal of

Olsalazine Dimethyl Ester-13C12, a stable isotope-labeled compound intended for research

purposes. The procedures outlined are designed to ensure the safety of laboratory personnel

and to minimize environmental impact, aligning with institutional and regulatory standards.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Olsalazine Dimethyl Ester-13C12 is not readily

available, data from the parent compound, Olsalazine, and related azobenzene compounds

indicate the following potential hazards:

Irritation: Olsalazine sodium salt is known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1]

Reproductive Toxicity: Animal studies suggest a potential for adverse effects on the fetus.[2]

Azobenzene Moiety Concerns: Azobenzene compounds are suspected of causing genetic

defects and cancer, and are very toxic to aquatic life with long-lasting effects.[3][4][5]
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The ¹³C₁₂ stable isotope label does not impart radioactivity. Therefore, the disposal protocol is

dictated by the chemical's inherent toxicological and ecotoxicological properties.[1][2]

Personal Protective Equipment (PPE) Requirements:

PPE Item Specification

Gloves
Nitrile or other chemically resistant gloves. Must

be inspected prior to use.

Eye Protection Tightly fitting safety goggles or a face shield.

Lab Coat
Standard laboratory coat. Flame-retardant

recommended.

Respiratory

A NIOSH-approved respirator is recommended

if handling powders outside of a fume hood to

avoid dust inhalation.

Waste Segregation and Collection
Proper segregation is the first critical step in the disposal process.

Waste Classification: Olsalazine Dimethyl Ester-13C12 waste is classified as hazardous

chemical waste.

Containerization:

Solid Waste: Collect in a dedicated, clean, and dry container made of a compatible

material (e.g., high-density polyethylene). The container must have a secure, tight-fitting

lid.

Liquid Waste: If dissolved in a solvent, collect in a designated, leak-proof, and sealed

waste container. The solvent itself must be considered in the waste classification.

Contaminated Materials: Any items grossly contaminated with the compound (e.g., pipette

tips, weighing boats, gloves) should be placed in the same solid waste container.
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Olsalazine Dimethyl Ester-13C12". Include the approximate

quantity and date of accumulation.

Step-by-Step Disposal Protocol
Step 1: Preparation

Ensure all required PPE is worn correctly.

Perform all waste handling within a certified chemical fume hood to minimize inhalation

exposure.

Step 2: Waste Transfer

Carefully transfer any remaining solid Olsalazine Dimethyl Ester-13C12 into the designated

hazardous waste container.

For solutions, pour the waste into the designated liquid hazardous waste container, using a

funnel to prevent spills.

Place all contaminated disposable materials directly into the solid hazardous waste

container.

Step 3: Decontamination

Decontaminate non-disposable equipment (e.g., spatulas, glassware) that came into contact

with the compound using an appropriate solvent (e.g., ethanol or isopropanol), collecting the

rinse as hazardous liquid waste.

Wipe down the work surface with a suitable cleaning agent.

Step 4: Secure Storage

Securely seal the hazardous waste container.

Store the container in a designated satellite accumulation area (SAA) or central

accumulation area (CAA) that is secure, well-ventilated, and away from incompatible
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materials, particularly strong oxidizers.[2]

Step 5: Arrange for Pickup and Disposal

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Do not attempt to dispose of this chemical down the drain or in regular trash.[3]

Regulatory Compliance
All disposal activities must comply with the regulations set forth by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), as well

as any applicable state and local laws.[6][7] Your institution's EH&S department is the primary

resource for ensuring compliance with these regulations.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up solid material to

avoid creating dust, or absorb liquids with an

inert material. Place in a sealed container for

disposal. Prevent entry into drains.

Visual Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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